Cas no 682-01-9 (Tetrapropyl orthosilicate)

• Product Name: Tetrapropyl orthosilicate
• CAS No: 682-01-9
• MF: C₁₂H₂₈O₄Si
• MW: 264.433825492859
• MDL: MFCD00009364
• CID: 39523
• PubChem ID: 24885479
• Update Time: 2026-05-14

Tetrapropyl orthosilicate Chemical and Physical Properties

Names and Identifiers

• Tetrapropyl orthosilicate
• DYNASIL P
• Tetra-n-propoxysilane
• Tetrapropyl silicate
• Tetrapropoxysilane

• MDL： MFCD00009364
• Inchi： 1S/C12H28O4Si/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-12H2,1-4H3
• InChI Key： ZQZCOBSUOFHDEE-UHFFFAOYSA-N
• SMILES： CCCO[Si](OCCC)(OCCC)OCCC
• BRN： 1706115

Computed Properties

• Exact Mass: 264.17600
• Monoisotopic Mass: 264.175686
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.916 g/mL at 25 °C(lit.)
• Melting Point: <-80°C
• Boiling Point: 94 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.4(lit.)
• PSA: 36.92000
• LogP: 3.12840
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined.

Tetrapropyl orthosilicate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Tetrapropyl orthosilicate

Tetrapropyl orthosilicate: A Versatile Organosilicon Compound with Broad Applications in Biomedical and Industrial Research

Tetrapropyl orthosilicate (CAS No. 682-01-9) is a critical organosilicon compound characterized by its unique molecular structure, which consists of a central silicon atom bonded to four propyl groups and a terminal oxygen atom. This chemical compound exhibits remarkable stability under ambient conditions, making it a preferred material for various biomedical applications and industrial processes. Recent advancements in nanotechnology and drug delivery systems have further expanded its utility, positioning tetrapropyl orthosilicate as a key player in modern scientific research.

Tetrapropyl orthosilicate is a member of the orthosilicate family, a class of silicon-based compounds with diverse functional properties. Its molecular formula, C₁₂H₂₈O₄Si, reflects the symmetrical arrangement of its functional groups, which contribute to its low reactivity and high thermal stability. These characteristics are particularly advantageous in biocompatible material development, where maintaining chemical inertness is essential for long-term biological interactions. The compound's ability to form stable organosilicon networks has been extensively studied in recent years, with applications spanning from surface modification technologies to biomaterial synthesis.

Recent research published in Advanced Materials (2023) highlights the role of tetrapropyl orthosilicate in creating hybrid organic-inorganic nanocomposites for biomedical applications. The study demonstrates how this compound can be used as a precursor to synthesize silica-based nanomaterials with tunable porosity and surface chemistry. These nanomaterials are being explored for use in targeted drug delivery systems and tissue engineering scaffolds, where their biocompatibility and controlled degradation rates are critical factors. The ability of tetrapropyl orthosilicate to form cross-linked networks under specific conditions has also been leveraged in the development of smart hydrogels for regenerative medicine.

In the field of drug delivery, tetrapropyl orthosilicate has emerged as a valuable component for creating lipid-based nanoparticles (LNPs). A 2024 study in Nature Communications reports that incorporating tetrapropyl orthosilicate into LNP formulations enhances the stability of therapeutic payloads while reducing cytotoxicity. This breakthrough has significant implications for the development of RNA-based therapeutics, including mRNA vaccines and gene-editing tools. The compound's role in modulating lipid membrane properties is particularly noteworthy, as it allows for precise control over the size and charge characteristics of the nanoparticles.

Recent advancements in surface functionalization have further expanded the applications of tetrapropyl orthosilicate. Researchers at the Max Planck Institute (2023) have demonstrated its use in creating silane coupling agents for modifying the surfaces of biomedical implants. This application is particularly relevant in the development of dental composites and orthopedic implants, where surface properties directly influence integration with biological tissues. The compound's ability to form covalent bonds with both organic and inorganic substrates makes it an ideal choice for these applications.

From an environmental science perspective, tetrapropyl orthosilicate has been evaluated for its potential as a green chemistry alternative in industrial processes. A 2022 study in Environmental Science & Technology found that this compound can replace traditional solvents in the synthesis of nanoporous materials for water purification. Its low toxicity and biodegradability make it a promising candidate for sustainable chemical manufacturing. This aligns with global efforts to reduce the environmental impact of industrial processes while maintaining high-performance material properties.

Despite its many advantages, the use of tetrapropyl orthosilicate requires careful consideration of its synthesis conditions and storage requirements. Research published in Organic Letters (2023) highlights the importance of controlling temperature and humidity during the production of this compound to prevent unintended side reactions. Proper storage in airtight containers is essential to maintain its chemical integrity and ensure consistent performance in applications ranging from biomaterials research to nanotechnology development.

The versatility of tetrapropyl orthosilicate has also been explored in the context of electronic materials. A 2023 study in Advanced Electronic Materials reports its use as a precursor for creating conductive polymers with enhanced mechanical properties. This application is particularly relevant for the development of flexible electronics and wearable medical devices, where the combination of electrical conductivity and mechanical flexibility is critical. The compound's ability to form stable conjugated structures under specific conditions has opened new avenues for its use in organic electronics.

As research into biomaterials and nanotechnology continues to evolve, the role of tetrapropyl orthosilicate is likely to expand further. Its unique chemical properties and adaptability to various synthesis methods make it a valuable tool for scientists and engineers working at the intersection of materials science and biomedical engineering. The ongoing exploration of its potential applications underscores the importance of this compound in shaping the future of advanced materials and sustainable technologies.

In conclusion, tetrapropyl orthosilicate represents a significant advancement in the field of organosilicon chemistry. Its unique molecular structure and versatile functional properties have enabled its use in a wide range of applications, from biomedical research to industrial processes. As scientific understanding of this compound continues to grow, its role in developing innovative solutions for global challenges is expected to become even more prominent.